molecular formula C11H11NO2 B8299184 5-Cyclopentenyl-pyridine-2-carboxylic acid

5-Cyclopentenyl-pyridine-2-carboxylic acid

Cat. No.: B8299184
M. Wt: 189.21 g/mol
InChI Key: LQLRAFRXCWOEAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyclopentenyl-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

5-(cyclopenten-1-yl)pyridine-2-carboxylic acid

InChI

InChI=1S/C11H11NO2/c13-11(14)10-6-5-9(7-12-10)8-3-1-2-4-8/h3,5-7H,1-2,4H2,(H,13,14)

InChI Key

LQLRAFRXCWOEAZ-UHFFFAOYSA-N

Canonical SMILES

C1CC=C(C1)C2=CN=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-pyridine-2-carboxylic acid (CAN 30766-11-1, 3.4 g, 17 mmol), 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride methylene chloride complex (CAN 95464-05-4, 530 mg, 0.65 mmol) and Cs2CO3 (6.3 g, 19 mmol) were added to a solution of 2-cyclopentenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAN 287944-10-9, 2.5 g, 13 mmol) in DMF (50 mL) and water (10 mL). The mixture was stirred at 150° C. overnight and concentrated in vacuo. Water (50 mL) was added and the mixture was extracted with ethyl acetate (3×40 mL). The organic layers were combined, dried over anhydrous sodium sulfate and concentrated to give the title compound (1.0 g, 31%); MS (EI): m/e=190.1 [M+H]+.
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
31%

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